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Thermodynamic Properties of Alpha-Calacorene

The table below lists key thermodynamic properties for alpha-Calacorene, calculated using the Joback
method [1].

Property Symbol Value Unit State
Enthalpy of Formation AfH°gas -31.67 kJ/mol Gas

Gibbs Free Energy of Formation AfG® 235.11 kJ/mol Not specified
Enthalpy of Fusion AfusH® 21.21 kJ/mol Phase change
Enthalpy of Vaporization AvapH° 53.23 kJ/mol Phase change
Boiling Point Tboil 593.95 K -

Melting Point Tfus 322.97 K -

Critical Temperature Tc 815.53 K -

Critical Pressure Pc 2117.78 kPa -
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Property Symbol Value Unit State

Critical Volume Ve 0.697 m3/kmol -

Methodology and Data Source Notes

The quantitative data presented is based on calculated, not experimentally measured, values [1].

e Computational Method: The properties were determined using the Joback method, a group

contribution technique that estimates thermodynamic properties based on the molecular structure and

functional groups of the compound [1].
o Data Source: This information is indexed by Cheméo, which aggregates data from various sources,
including the NIST Chemistry WebBook [1].
e Research Implications: The reliance on calculated data highlights a gap in the current scientific
literature. Therefore, experimental validation of these properties is a necessary and valuable
direction for future research.

Pathways for Property Determination

The following diagram outlines the general pathways for determining the enthalpy of formation, highlighting

that computational methods are the primary source for alpha-Calacorene data.
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Research Context and Applications

e Chemical Identity: Alpha-Calacorene (CisH2o0) is a sesquiterpene hydrocarbon, a class of organic
compounds found in various plants and essential oils [2].

¢ Potential Bioactivities: Preliminary research suggests it may possess biological activities such as
antioxidant and antimicrobial properties, though these findings require further investigation and
confirmation [2]. Its potential interaction with bacterial proteins hints at possible applications in

developing new antibacterial agents [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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calacorene-thermal-properties-enthalpy-of-formation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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